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Compound of Interest

Compound Name: RS 23597-190

Cat. No.: B1662257 Get Quote

For laboratory personnel engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe work environment and

maintaining regulatory compliance. This document provides essential logistical and safety

information for the operational handling and disposal of RS 23597-190, a high-affinity and

selective 5-HT4 receptor antagonist.

Physical and Chemical Properties
A summary of the key quantitative data for RS 23597-190 hydrochloride is presented below.

This information is critical for the safe handling and storage of the compound.

Property Value Source

Molecular Weight 363.28 g/mol

Chemical Formula C₁₆H₂₃ClN₂O₃・HCl

CAS Number 149719-06-2 [1]

Solubility Soluble to 100 mM in water

Storage Temperature Room Temperature

Appearance Solid

Purity 99.06%
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Proper Disposal Procedures
While a specific, detailed disposal protocol for RS 23597-190 is not publicly available, the

following step-by-step guidance is based on general best practices for the disposal of

laboratory chemical waste in accordance with guidelines from the Environmental Protection

Agency (EPA) and standard laboratory safety protocols.[2][3][4][5][6]

Step 1: Waste Identification and Classification

Identify RS 23597-190 waste as a hazardous chemical waste.

Do not mix with other waste streams unless compatibility is confirmed to avoid dangerous

reactions.

Step 2: Containerization

Use a designated, leak-proof, and compatible waste container. Glass bottles are generally

suitable for solid chemical waste.

The container must be in good condition with a secure lid.

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "RS
23597-190 hydrochloride". Include the date of accumulation.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Secondary containment should be used to prevent spills.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the waste manifest or any required documentation to the disposal service.
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Never dispose of RS 23597-190 down the drain or in the regular trash.[3][4]

Step 5: Decontamination of Empty Containers

Empty containers that held RS 23597-190 should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of as regular laboratory glassware, with the

label defaced.

Experimental Protocols
No specific experimental protocols for the disposal of RS 23597-190 were found in the

searched literature. The disposal procedure provided is a standard best-practice protocol for

chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of RS 23597-190.
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On-Site Waste Management

Off-Site Disposal

Container Decontamination

Step 1: Identify & Classify
RS 23597-190 as Hazardous Waste

Step 2: Use Designated
Leak-Proof Container

Step 3: Label Container
'Hazardous Waste' & Chemical Name

Step 4: Store in Secure
Designated Area

Step 5: Contact EHS or
Licensed Disposal Service

Step 6: Professional Waste Collection

Step 7: Compliant Transportation

Step 8: Final Disposal at
Licensed Facility

Step A: Triple-Rinse Empty Container

Step B: Collect Rinsate as
Hazardous Waste

Step C: Dispose of Clean
Container as Non-Hazardous
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Caption: Logical workflow for the proper disposal of RS 23597-190.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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